N-(2-methoxy-3,3-dimethylbutyl)-1,2-oxazole-3-carboxamide

• IUPAC Name: N-(2-methoxy-3,3-dimethylbutyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C11H18N2O3/c1-11(2,3)9(15-4)7-12-10(14)8-5-6-16-13-8/h5-6,9H,7H2,1-4H3,(H,12,14)
• InChI Key: LMWCFUSBNUIMFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CNC(=O)C1=NOC=C1)OC
• Molecular Formula: C11H18N2O3
• Molecular Weight: 226.27 g/mol

Description

N-(2-methoxy-3,3-dimethylbutyl)-1,2-oxazole-3-carboxamide is a chemical compound with a complex structure that includes an oxazole ring, a carboxamide group, and a methoxy-substituted butyl chain

Preparation Methods

The synthesis of N-(2-methoxy-3,3-dimethylbutyl)-1,2-oxazole-3-carboxamide typically involves the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through a cyclization reaction involving an appropriate precursor, such as an α-haloketone and an amide.

Introduction of the Carboxamide Group: The carboxamide group is introduced through a reaction with an amine derivative.

Attachment of the Methoxy-Substituted Butyl Chain: The methoxy-substituted butyl chain is attached via an alkylation reaction using a suitable alkylating agent.

Industrial production methods may involve optimizing these synthetic routes to increase yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

N-(2-methoxy-3,3-dimethylbutyl)-1,2-oxazole-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-(2-methoxy-3,3-dimethylbutyl)-1,2-oxazole-3-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(2-methoxy-3,3-dimethylbutyl)-1,2-oxazole-3-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

N-(2-methoxy-3,3-dimethylbutyl)-1,2-oxazole-3-carboxamide can be compared with other similar compounds, such as:

• N-(2-methoxy-3,3-dimethylbutyl)-N’-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1-pyrrolidinecarboximidamide
• N-(4-{2-[1-(2-methoxy-3,3-dimethylbutyl)-2-methylcarbamimidamido]ethyl}phenyl)acetamide
• N-(3-{[N’-(2-Methoxy-3,3-dimethylbutyl)-N’'-methylcarbamimidamido]methyl}phenyl)cyclopentanecarboxamide hydroiodide